molecular formula C8H5Cl2N3S B187177 5-(2,4-Dichlorophenyl)-1,3,4-thiadiazol-2-amine CAS No. 28004-63-9

5-(2,4-Dichlorophenyl)-1,3,4-thiadiazol-2-amine

Cat. No. B187177
CAS RN: 28004-63-9
M. Wt: 246.12 g/mol
InChI Key: KNZULSYPOPMUED-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For example, 5-(Tert-butyl)-N-(2,4-dichlorophenyl)-1H-1,2,4-triazol-3-amine was synthesized in four steps starting from pivalic acid via thiourea formation followed by heterocyclization with hydrazine hydrate .

Scientific Research Applications

  • Synthesis of Derivatives : The compound is used as a base for synthesizing various derivatives. For instance, it can react with substituted salicylaldehyde to produce Schiff bases, as detailed by H. Ling (2007).

  • Structural and DFT Calculations : In a study by Nagaraju Kerru et al. (2019), the molecular structure of a closely related compound was analyzed using spectroscopic techniques and X-ray diffraction. They also conducted DFT calculations for the structural and electronic properties, suggesting potential applications as NLO (Non-Linear Optical) materials.

  • Insecticidal Activity : A study by M. F. Ismail et al. (2021) synthesized new derivatives under solvent-free conditions and evaluated them for insecticidal activity against cotton leafworm, demonstrating potential agricultural applications.

  • Antiviral Activity : Zhuo Chen et al. (2010) synthesized derivatives showing anti-tobacco mosaic virus activity, highlighting potential antiviral applications (Chen et al., 2010).

  • Corrosion Inhibition : S. Kaya et al. (2016) investigated the corrosion inhibition performance of similar compounds for iron metal, using DFT calculations and molecular dynamics simulations (Kaya et al., 2016).

  • Antimicrobial Agents : P. Sah et al. (2014) synthesized formazans from a Mannich base of a similar compound and evaluated them as antimicrobial agents (Sah et al., 2014).

  • Synthesis of Hybrid Compounds : A hybrid compound with ibuprofen was synthesized, showcasing potential pharmaceutical applications, as described by P. Channar et al. (2019).

  • Metal Complex Synthesis : Ahmed A. Hussain Al-Amiery et al. (2009) synthesized metal complexes of a similar compound, indicating possible applications in materials science (Al-Amiery et al., 2009).

  • Acetyl- and Butyrylcholinesterase Inhibition : Václav Pflégr et al. (2022) explored derivatives for inhibition of AChE and BChE, important in the treatment of dementias and myasthenia gravis (Pflégr et al., 2022).

properties

IUPAC Name

5-(2,4-dichlorophenyl)-1,3,4-thiadiazol-2-amine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H5Cl2N3S/c9-4-1-2-5(6(10)3-4)7-12-13-8(11)14-7/h1-3H,(H2,11,13)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KNZULSYPOPMUED-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=C(C=C1Cl)Cl)C2=NN=C(S2)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H5Cl2N3S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID40950691
Record name 5-(2,4-Dichlorophenyl)-1,3,4-thiadiazol-2(3H)-imine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40950691
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

246.12 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Solubility

4.3 [ug/mL] (The mean of the results at pH 7.4)
Record name SID24805563
Source Burnham Center for Chemical Genomics
URL https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table
Description Aqueous solubility in buffer at pH 7.4

Product Name

5-(2,4-Dichlorophenyl)-1,3,4-thiadiazol-2-amine

CAS RN

28004-63-9
Record name 5-(2,4-Dichlorophenyl)-1,3,4-thiadiazol-2-amine
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=28004-63-9
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 1,3,4-Thiadiazol-2-amine, 5-(2,4-dichlorophenyl)-
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0028004639
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name 5-(2,4-Dichlorophenyl)-1,3,4-thiadiazol-2(3H)-imine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40950691
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Q & A

Q1: What is the synthetic route for producing 5-(2,4-Dichlorophenyl)-1,3,4-thiadiazol-2-amine?

A1: 5-(2,4-Dichlorophenyl)-1,3,4-thiadiazol-2-amine is synthesized through a two-step reaction. First, 2,4-dichlorobenzaldehyde reacts with thiosemicarbazide. This reaction results in the formation of an intermediate product through an addition reaction. Subsequently, this intermediate undergoes cyclization to yield the final product, 5-(2,4-Dichlorophenyl)-1,3,4-thiadiazol-2-amine [].

Q2: How is the structure of 5-(2,4-Dichlorophenyl)-1,3,4-thiadiazol-2-amine and its derivatives confirmed?

A2: The structures of 5-(2,4-Dichlorophenyl)-1,3,4-thiadiazol-2-amine and its derivatives, which include several Schiff bases, are characterized using spectroscopic techniques. These techniques include Infrared Spectroscopy (IR) and proton Nuclear Magnetic Resonance spectroscopy (1HNMR) [, ]. These methods provide insights into the functional groups and arrangement of atoms within the molecules.

Q3: Can you provide an example of a derivative of 5-(2,4-Dichlorophenyl)-1,3,4-thiadiazol-2-amine and its synthesis?

A3: One example is Diethyl {methyl}phosphonate. This compound is synthesized by reacting 5-(2,4-Dichlorophenyl)-1,3,4-thiadiazol-2-amine with 4-methoxybenzaldehyde to form N-(4-methoxybenzylidene)-5-(2,4-dichlorophenyl)-1,3,4-thiadiazol-2-amine (a Schiff base derivative). This Schiff base then reacts with diethyl phosphite to yield the final phosphonate product [].

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